Cas no 62498-93-5 ( )

  structure
  structure
Product Name: 
CAS No:62498-93-5
MF:C20H32
MW:272.468086242676
CID:956744
PubChem ID:5384142
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (1E,4E,8E,12E)-2,6,6,9,13-Pentamethyl-1,4,8,12-cyclopentadecatetraene
    • flexibilene
    • FLEXIBILENE (B711293K112)
    • DB-214606
    • 62498-93-5
    • NSC-309919
    • NSC309919
    •  
    • Inchi: 1S/C20H32/c1-17-9-6-11-18(2)13-8-15-20(4,5)16-14-19(3)12-7-10-17/h8,10-11,14-15H,6-7,9,12-13,16H2,1-5H3
    • InChI Key: SPMBDLTUBLYRCT-UHFFFAOYSA-N
    • SMILES: CC1CCC=C(C)CC=CC(C)(C)CC=C(C)CCC=1

Computed Properties

  • Exact Mass: 272.25056
  • Monoisotopic Mass: 272.250401021g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 7.762

Experimental Properties

  • PSA: 0
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